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Compound of Interest

Compound Name: PhiKan 083 hydrochloride

Cat. No.: B2683578

For Researchers, Scientists, and Drug Development Professionals

Introduction

PhiKan 083 hydrochloride is a carbazole derivative identified as a promising therapeutic
agent for cancers harboring the p53-Y220C mutation.[1][2][3] The tumor suppressor protein
p53 plays a critical role in preventing cancer formation by regulating the cell cycle, DNA repair,
and apoptosis.[4][5][6][7] The Y220C mutation in p53 creates a surface crevice that
destabilizes the protein, leading to its denaturation and aggregation, thereby abrogating its
tumor-suppressive functions.[1][2] PhiKan 083 binds to this specific cavity, stabilizing the
mutant p53 protein and restoring its wild-type conformation and function. This reactivation of
p53 can lead to cell cycle arrest and apoptosis in cancer cells carrying the Y220C mutation.
These application notes provide detailed protocols for the preparation and use of PhiKan 083
hydrochloride in preclinical animal studies, focusing on formulation, administration, and
general experimental design.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of PhiKan 083 hydrochloride is
essential for its proper handling and formulation in animal studies.
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Property Value Reference

Molecular Formula C16H19CIN2 MedChemExpress

Molecular Weight 274.79 g/mol MedChemExpress

Appearance White to off-white solid MedChemExpress

Purity >98% (HPLC) Tocris Bioscience
Store at 4°C for short-term,

Storage -20°C to -80°C for long-termin ~ MedChemExpress

a dry, dark place.

Solubility Data

Proper solubilization is critical for achieving accurate dosing and bioavailability in animal

models. The solubility of PhiKan 083 hydrochloride has been determined in various solvents.

Solvent Solubility Notes Reference
Heating and
=>62.5 mg/mL (= o
DMSO sonication may be MedChemExpress
227.45 mM) .
required.
Requires sonication )
Water ~2 mg/mL (~7.28 mM) ) ChemicalBook
and warming.
Specific solubility
Ethanol Soluble MedChemExpress

values not provided.

Protocols for In Vivo Studies

While specific in vivo efficacy, pharmacokinetic, and toxicology data for PhiKan 083

hydrochloride are not extensively published, the following protocols are based on general

practices for similar small molecule inhibitors and information available for other p53-Y220C

reactivators. Researchers should perform initial dose-ranging and toxicity studies to determine

the optimal and safe dosage for their specific animal model.
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Vehicle Selection and Formulation

The choice of vehicle is crucial for ensuring the stability and bioavailability of PhiKan 083
hydrochloride. Based on its solubility profile, several vehicle options can be considered.

Protocol 1: Corn Oil-Based Formulation (for Oral Gavage)

This formulation is suitable for lipophilic compounds and can improve oral absorption.
Materials:

o PhiKan 083 hydrochloride powder

e DMSO (Dimethyl sulfoxide), sterile

e Corn oil, sterile

Procedure:

Weigh the required amount of PhiKan 083 hydrochloride powder in a sterile container.

e Add a small volume of DMSO (e.g., 10% of the final volume) to dissolve the powder
completely. Gentle warming and vortexing may be necessary.

o Add the corn oil to the desired final volume and vortex thoroughly to create a uniform
suspension.

o Prepare fresh daily before administration to ensure stability.

Protocol 2: PEG300/Tween-80/Saline Formulation (for Intraperitoneal or Intravenous Injection)
This aqueous-based formulation is commonly used for parenteral administration.

Materials:

o PhiKan 083 hydrochloride powder

e DMSO, sterile
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o PEG300 (Polyethylene glycol 300), sterile

o Tween-80 (Polysorbate 80), sterile

e Saline (0.9% NaCl), sterile

Procedure:

e Dissolve PhiKan 083 hydrochloride in DMSO (e.g., to make a 10% DMSO solution in the
final formulation).

Add PEG300 (e.g., to a final concentration of 40%) and mix well.

Add Tween-80 (e.g., to a final concentration of 5%) and mix until the solution is clear.

Add sterile saline to reach the final desired volume and concentration.

Filter the final solution through a 0.22 um sterile filter before injection.

This formulation should be prepared fresh before each use.

Animal Model Selection

The choice of animal model is critical for the successful evaluation of PhiKan 083
hydrochloride.

o Xenograft Models: Nude or SCID mice are commonly used for establishing xenografts of
human cancer cell lines. It is imperative to use cell lines that endogenously express the p53-
Y220C mutation (e.g., NUGC-3 gastric cancer, T3M-4 pancreatic cancer).[8]

o Patient-Derived Xenograft (PDX) Models: PDX models, where tumor tissue from a patient is
directly implanted into an immunodeficient mouse, can better recapitulate the heterogeneity
of human tumors.[9] Selecting PDX models with confirmed p53-Y220C mutations is
essential.

Experimental Workflow for Efficacy Studies

The following workflow provides a general outline for conducting an in vivo efficacy study.
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Experimental workflow for in vivo efficacy studies.
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Signaling Pathway

PhiKan 083 hydrochloride functions by stabilizing the p53-Y220C mutant, thereby restoring
its ability to act as a transcription factor. Activated p53 can then induce the expression of target
genes involved in cell cycle arrest and apoptosis.
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Binds and stabilizes

Unstable p53-Y220C
(Inactive)

Stable p53-Y220C
(Active)

Upregulates Apregulat%Upregulates Upregulates

Cell Cycle Arrest ADODIOSIS
(G1/S Checkpoint) op

Click to download full resolution via product page
PhiKan 083 hydrochloride restores p53-Y220C function.

Safety and Handling

PhiKan 083 hydrochloride is a research chemical and should be handled with appropriate
safety precautions.
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e Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and gloves when
handling the compound.

» Handling: Avoid inhalation of dust and contact with skin and eyes. Work in a well-ventilated
area or a chemical fume hood.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

The preparation and administration of PhiKan 083 hydrochloride for animal studies require
careful consideration of its physicochemical properties to ensure accurate and reproducible
results. While specific in vivo data for this compound is limited, the provided protocols and
information on related compounds offer a solid foundation for designing and executing
preclinical efficacy studies. It is crucial for researchers to conduct preliminary dose-finding and
toxicity assessments to establish a safe and effective therapeutic window for their chosen
animal model. The ability of PhiKan 083 to stabilize the p53-Y220C mutant presents a
promising targeted therapy approach for a specific subset of cancers, and rigorous preclinical
evaluation is a critical step in its development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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